Cas no 872492-60-9 (2-Bromo-N-methylpyridin-3-amine)

2-Bromo-N-methylpyridin-3-amine structure
872492-60-9 structure
Product Name:2-Bromo-N-methylpyridin-3-amine
CAS No:872492-60-9
MF:C6H7BrN2
MW:187.037180185318
MDL:MFCD07374348
CID:1034258
PubChem ID:16113076
Update Time:2025-09-24

2-Bromo-N-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-N-methylpyridin-3-amine
    • (2-BROMOPYRIDIN-3-YL)METHYL-AMINE
    • 2-Bromo-N-methyl-3-pyridinamine (ACI)
    • 2-bromo-N-methyl-pyridin-3-amine
    • DB-313807
    • SCHEMBL5198177
    • EN300-2976667
    • 872492-60-9
    • AB39252
    • DTXSID40583009
    • E84231
    • AKOS006285095
    • MDL: MFCD07374348
    • Inchi: 1S/C6H7BrN2/c1-8-5-3-2-4-9-6(5)7/h2-4,8H,1H3
    • InChI Key: BMMVVTMAOZMGHO-UHFFFAOYSA-N
    • SMILES: BrC1C(NC)=CC=CN=1

Computed Properties

  • Exact Mass: 185.97926g/mol
  • Monoisotopic Mass: 185.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.581
  • Boiling Point: 282℃
  • Flash Point: 124℃

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2-Bromo-N-methylpyridin-3-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; -78 °C → 0 °C; 1 h, 0 °C; 0 °C → -78 °C
1.2 1 h, -78 °C; overnight, -78 °C → rt
Reference
A valuable synthesis of pyrrolo[1,2-a]quinoxalines, indolo[1,2-a]quinoxalines and their aza-analogues by palladium-catalyzed intramolecular carbon-nitrogen bond formation
Abbiati, Giorgio; et al, Synthesis, 2005, (17), 2881-2886

2-Bromo-N-methylpyridin-3-amine Raw materials

2-Bromo-N-methylpyridin-3-amine Preparation Products

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